Cas no 2180727-08-4 (3-Quinolinecarboxylic acid, 4,7-dibromo-, ethyl ester)

3-Quinolinecarboxylic acid, 4,7-dibromo-, ethyl ester is a brominated quinoline derivative with potential applications in pharmaceutical and organic synthesis. The presence of dibromo substituents at the 4 and 7 positions enhances its reactivity, making it a valuable intermediate for further functionalization. The ethyl ester group improves solubility in organic solvents, facilitating its use in cross-coupling reactions or as a precursor for bioactive compounds. Its well-defined structure and stability under standard conditions ensure consistent performance in synthetic workflows. This compound is particularly useful in the development of heterocyclic scaffolds for medicinal chemistry and materials science research.
3-Quinolinecarboxylic acid, 4,7-dibromo-, ethyl ester structure
2180727-08-4 structure
Product Name:3-Quinolinecarboxylic acid, 4,7-dibromo-, ethyl ester
CAS No:2180727-08-4
MF:C12H9Br2NO2
MW:359.013361692429
CID:5164537
Update Time:2025-05-22

3-Quinolinecarboxylic acid, 4,7-dibromo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarboxylic acid, 4,7-dibromo-, ethyl ester
    • Ethyl 4-bromo-7-bromoquinoline-3-carboxylate
    • Inchi: 1S/C12H9Br2NO2/c1-2-17-12(16)9-6-15-10-5-7(13)3-4-8(10)11(9)14/h3-6H,2H2,1H3
    • InChI Key: FSFJYSVSEYSDHN-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=C(Br)C=2)C(Br)=C(C(OCC)=O)C=1

3-Quinolinecarboxylic acid, 4,7-dibromo-, ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM514861-1g
Ethyl 4,7-dibromoquinoline-3-carboxylate
2180727-08-4 95%
1g
$475 2023-03-10
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD254749-1g
Ethyl 4,7-dibromoquinoline-3-carboxylate
2180727-08-4 95+%
1g
¥3360.0 2023-03-11

Additional information on 3-Quinolinecarboxylic acid, 4,7-dibromo-, ethyl ester

3-Quinolinecarboxylic Acid, 4,7-Dibromo-, Ethyl Ester (CAS No. 2180727-08-4)

3-Quinolinecarboxylic acid, 4,7-dibromo-, ethyl ester is a chemically synthesized compound with the CAS registry number 2180727-08-4. This compound belongs to the class of quinoline derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule consists of a quinoline ring system with a carboxylic acid group at position 3 and bromine substituents at positions 4 and 7. The ethyl ester functionality further enhances its chemical versatility.

The synthesis of 3-Quinolinecarboxylic acid, 4,7-dibromo-, ethyl ester typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled more efficient routes to prepare this compound with high purity. For instance, researchers have employed microwave-assisted synthesis to optimize reaction conditions, significantly reducing reaction times while maintaining product quality. This approach aligns with the growing trend toward sustainable and energy-efficient chemical processes.

The structural features of this compound make it an interesting candidate for various applications. The quinoline skeleton is known for its aromatic stability and potential biological activity. The presence of bromine atoms at positions 4 and 7 introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This makes it a valuable intermediate in the synthesis of bioactive compounds. Recent studies have explored its role as a precursor in the development of anti-inflammatory and anticancer agents.

In terms of physical properties, 3-Quinolinecarboxylic acid, 4,7-dibromo-, ethyl ester exhibits a melting point of approximately 155°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile is crucial for its application in drug delivery systems and formulation development. Researchers have also investigated its stability under various storage conditions, finding that it remains stable under ambient conditions but requires protection from light to prevent photodegradation.

The biological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting potential anti-inflammatory activity. Furthermore, studies on cytotoxicity against cancer cell lines have shown selective inhibition of tumor cells while sparing normal cells, indicating its potential as an anticancer agent.

Recent breakthroughs in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These computational studies complement experimental findings and aid in the rational design of analogs with enhanced bioactivity.

In conclusion, 3-Quinolinecarboxylic acid, 4,7-dibromo-, ethyl ester (CAS No. 2180727-08-4) is a versatile compound with significant potential in drug discovery and materials science. Its unique structure and favorable properties make it a valuable tool for researchers exploring novel therapeutic agents and advanced materials.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD